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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115 Get Quote

Introduction
Trimethylolpropane trioleate (TMPTO) is a synthetic ester increasingly utilized as a

biolubricant base stock in various applications, including fire-resistant hydraulic fluids,

metalworking fluids, and engine oils. Its favorable characteristics include high lubricity, a high

viscosity index, good thermal stability, and biodegradability. The viscosity of a lubricant is a

critical parameter that dictates its performance, influencing film thickness, load-bearing

capacity, and fluid friction. Accurate and standardized measurement of viscosity is therefore

essential for quality control, formulation development, and ensuring the suitability of TMPTO for

specific applications.

This document provides detailed protocols for determining the kinematic viscosity of

trimethylolpropane trioleate using two standard ASTM methods: ASTM D445 and ASTM

D7042. These methods are the industry standards for measuring the kinematic viscosity of

transparent and opaque liquids.

Relevant ASTM Methods
ASTM D445: Standard Test Method for Kinematic
Viscosity of Transparent and Opaque Liquids
This is the classical and widely referenced method for determining kinematic viscosity. It

involves measuring the time for a fixed volume of liquid to flow under gravity through a
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calibrated glass capillary viscometer. The kinematic viscosity is then calculated by multiplying

the measured flow time by the calibration constant of the viscometer.

ASTM D7042: Standard Test Method for Dynamic
Viscosity and Density of Liquids by Stabinger
Viscometer (and the Calculation of Kinematic Viscosity)
This is a more modern and automated method that measures dynamic viscosity and density

simultaneously using a Stabinger viscometer. The kinematic viscosity is then automatically

calculated from these two parameters. This method offers advantages in terms of speed,

sample volume, and reduced solvent usage for cleaning.

Quantitative Data Summary
The kinematic viscosity of trimethylolpropane trioleate is typically measured at 40°C and

100°C to determine its viscosity index (VI), which indicates the effect of temperature on the

fluid's viscosity. A higher VI signifies a smaller change in viscosity with temperature.

Property
Typical Value
Range

Unit ASTM Method

Kinematic Viscosity @

40°C
41 - 55 mm²/s (cSt) D445 / D7042

Kinematic Viscosity @

100°C
8 - 10 mm²/s (cSt) D445 / D7042

Viscosity Index (VI) ~169 - 183 - D2270

Density @ 20°C 0.91 - 0.93 g/cm³ -

Note: The Viscosity Index is calculated according to ASTM D2270 using the kinematic viscosity

values obtained at 40°C and 100°C.

Experimental Protocols
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Protocol for ASTM D445: Kinematic Viscosity using a
Glass Capillary Viscometer
4.1.1. Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature bath with a stability of ±0.02°C

Temperature measuring device (calibrated thermometer or digital probe)

Stopwatch with a resolution of 0.1 seconds

Viscometer holders

Pipettes and suction bulb

Solvents for cleaning (e.g., heptane, acetone)

Filtered, dry air source

4.1.2. Procedure:

Viscometer Selection: Choose a calibrated viscometer where the expected flow time is not

less than 200 seconds.

Sample Preparation: Ensure the trimethylolpropane trioleate sample is homogeneous and

free of any solid particles or air bubbles. If necessary, filter the sample through a fine-mesh

screen.

Charging the Viscometer:

Charge the viscometer with the TMPTO sample in the manner prescribed for the specific

viscometer type.

Ensure the liquid level is between the filling marks.

Temperature Equilibration:
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Mount the charged viscometer vertically in the constant temperature bath.

Allow the viscometer to equilibrate for at least 30 minutes to ensure the sample reaches

the test temperature.[1]

Viscosity Measurement:

Using suction, draw the liquid up through the capillary to slightly above the upper timing

mark.

Release the suction and allow the liquid to flow freely back down the capillary under

gravity.

Start the stopwatch precisely as the meniscus of the liquid passes the upper timing mark.

Stop the stopwatch precisely as the meniscus passes the lower timing mark.

Record the flow time to the nearest 0.1 second.

Repeat Measurement: Perform a second measurement of the flow time. The two flow times

should agree within the viscometer's specified repeatability. If they do not, repeat the

measurement after thoroughly cleaning and drying the viscometer.

Calculation: Calculate the kinematic viscosity (ν) in mm²/s using the following equation: ν = C

× t Where:

C is the calibration constant of the viscometer (in mm²/s²).

t is the average flow time (in seconds).

Cleaning: Thoroughly clean the viscometer between samples by rinsing with appropriate

solvents and drying with filtered air.

Protocol for ASTM D7042: Kinematic Viscosity using a
Stabinger Viscometer
4.2.1. Apparatus:
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Stabinger Viscometer (e.g., Anton Paar SVM series)

Syringes for sample injection

Waste container

4.2.2. Procedure:

Instrument Setup:

Turn on the instrument and allow it to initialize and reach the set measurement

temperature (e.g., 40°C or 100°C).

Ensure the instrument is properly calibrated according to the manufacturer's instructions.

Sample Preparation: Ensure the trimethylolpropane trioleate sample is homogeneous and

free of air bubbles.

Sample Injection:

Draw the TMPTO sample into a clean syringe, avoiding the introduction of air bubbles.

Connect the syringe to the sample inlet port of the viscometer.

Inject the sample into the measuring cell. The instrument will typically indicate when a

sufficient volume has been introduced.

Measurement:

Enter the sample identification information into the instrument's software.

Start the measurement sequence. The instrument will automatically measure the dynamic

viscosity and density at the set temperature.

The instrument's software will then calculate and display the kinematic viscosity.

Data Recording: Record the kinematic viscosity value.
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Cleaning: The instrument will typically have an automated or semi-automated cleaning cycle.

Flush the measuring cell with appropriate cleaning solvents as recommended by the

manufacturer until it is clean and dry.

Diagrams
Caption: Workflow for ASTM D445 Viscosity Test.

Caption: Comparison of ASTM D445 and D7042 Methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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